2-Methoxy-2,3,4,6-tetraphenyl-2H-pyran

• CAS No.: 84795-05-1
• Molecular Formula: C30H24O2
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2-methoxy-2,3,4,6-tetraphenylpyran
• InChI: InChI=1S/C30H24O2/c1-31-30(26-20-12-5-13-21-26)29(25-18-10-4-11-19-25)27(23-14-6-2-7-15-23)22-28(32-30)24-16-8-3-9-17-24/h2-22H,1H3
• InChI Key: INWTUMOSDRBQHU-UHFFFAOYSA-N
• Canonical SMILES: COC1(C(=C(C=C(O1)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

2-Methoxy-2,3,4,6-tetraphenyl-2H-pyran is a highly substituted pyran derivative characterized by a six-membered oxygen-containing heterocyclic ring (2H-pyran). Key structural features include:

• A methoxy (-OCH₃) group at the 2-position.
• Phenyl (C₆H₅) substituents at positions 2, 3, 4, and 5.

The tetraphenyl substitution pattern confers significant steric bulk and electronic effects, influencing its physical properties (e.g., solubility, melting point) and reactivity.

Preparation Methods

The synthesis of 2-Methoxy-2,3,4,6-tetraphenyl-2H-pyran can be achieved through several synthetic routes. One common method involves the reaction of 2,3,4,6-tetraphenyl-2H-pyran with methanol in the presence of an acid catalyst. The reaction is typically carried out under reflux conditions to ensure complete conversion. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

2-Methoxy-2,3,4,6-tetraphenyl-2H-pyran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium tert-butoxide.

Elimination: The compound can undergo elimination reactions to form alkenes or alkynes under the influence of strong bases.

Scientific Research Applications

2-Methoxy-2,3,4,6-tetraphenyl-2H-pyran has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Methoxy-2,3,4,6-tetraphenyl-2H-pyran involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes. Its methoxy and phenyl groups play a crucial role in its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Pyran derivatives vary widely in substituent type, position, and electronic properties. Below is a comparative analysis of key analogs:

2-Amino-3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-4H-5,6,7,8-tetrahydrobenzo[b]pyran (Compound 2i)

• Substituents: Amino (-NH₂), cyano (-CN), 4-methoxyphenyl, and two methyl groups.
• Key Data :
  • Melting Point: 198–201°C.
  • IR Peaks: 3356 (N-H stretch), 2158 (C≡N), 1656 (C=O).
  • NMR: Aromatic protons at δ 6.78–7.26 ppm.
  • Mass Spec: [M + Na]⁺ at m/z 323.
• Comparison :
  • The absence of phenyl groups in 2i reduces steric hindrance compared to the target compound.
  • The C=O group at position 5 introduces polarity, enhancing solubility in polar solvents.

(3S,6S)-Methyl 3-methyl-4-oxo-6-phenyltetrahydro-2H-pyran-3-carboxylate (13a)

• Substituents : Methyl, phenyl, and ester (-COOCH₃) groups.
• Key Data :
  • Synthesized via Maitland–Japp reaction at -78°C.
  • IR: Strong ν(C=O) at ~1700 cm⁻¹.
  • NMR: Methyl groups resonate at δ 1.04–1.22 ppm.
• Comparison :
  • The ester group at position 3 increases electrophilicity, contrasting with the electron-donating methoxy group in the target compound.
  • Fewer phenyl substituents reduce molecular weight and steric strain.

(3E)-6,6-Dimethyl-3-[(2-nitrophenyl)methylidene]tetrahydro-2H-pyran-2-one (4a-d)

• Substituents: Nitro (-NO₂), methylidene (-CH=), and methyl groups.
• Key Data: Synthesized using polyphosphoric acid. IR: ν(NO₂) at ~1520 cm⁻¹, ν(C=O) at ~1750 cm⁻¹.
• Comparison: The nitro group enhances electrophilic reactivity, unlike the methoxy group in the target compound. The conjugated enone system in 4a-d enables π-π interactions absent in the fully saturated target compound.

Tetrahydro-2-[(2S)-1,1,2-trimethyl-3-(phenylsulfonyl)propoxy]-2H-pyran

• Substituents : Sulfonyl (-SO₂C₆H₅) and branched alkyl chains.
• Key Data :
  • Molecular Weight: 326.45 g/mol.
  • Application: Pharmaceutical impurity reference.

Data Table: Comparative Properties of Pyran Derivatives

Compound Name	Key Substituents	Melting Point (°C)	IR Peaks (cm⁻¹)	NMR Features (δ, ppm)	Molecular Weight (g/mol)	Applications
Target Compound*	2-OCH₃, 2,3,4,6-C₆H₅	N/A	~1200 (C-O-C)	Aromatic: ~6.5–7.5	~450 (estimated)	Research (hypothetical)
2i	NH₂, CN, 4-OCH₃-C₆H₄	198–201	3356, 2158, 1656	6.78–7.26 (Ar-H)	324 (M + Na)	Synthetic intermediates
13a	CH₃, COOCH₃, C₆H₅	N/A	~1700 (C=O)	1.04–1.22 (CH₃)	~262	Organic synthesis
4a-d	NO₂, CH=, CH₃	N/A	~1520 (NO₂), 1750 (C=O)	N/A	~275 (average)	Reactive intermediates
C17H26O4S	SO₂C₆H₅, branched alkyl	N/A	~1350 (S=O)	N/A	326.45	Pharmaceutical impurity

*Note: Data for the target compound are inferred based on structural trends.